3-(4-Hydroxymethylphenyl)isonicotinic acid
Overview
Description
3-(4-Hydroxymethylphenyl)isonicotinic acid is a derivative of isonicotinic acid . It has a molecular formula of C13H11NO3 and a molecular weight of 229.23 .
Chemical Reactions Analysis
While there is a lack of specific information on the chemical reactions involving this compound, isonicotinic acid derivatives have been studied for their potential as synthetic chemical inducers of plant immunity . These compounds can activate, bolster, or prime plant defense mechanisms .Future Directions
Research into isonicotinic acid derivatives continues to be a promising field, particularly in the development of novel plant immune inducers . The availability of their structures and recent progress in understanding plant immune responses opens up the possibility of identifying new or more potent chemical inducers through rational design .
Mechanism of Action
Target of Action
3-(4-Hydroxymethylphenyl)isonicotinic acid is a derivative of isoniazid . Isoniazid is an antibiotic used to treat mycobacterial infections, specifically M. tuberculosis, M. bovis, and M. kansasii . It is a highly specific agent, ineffective against other microorganisms . It is also known to reversibly inhibit CYP2C19 and CYP3A4 activities, and mechanistically inactivate CYP1A2, CYP2A6, CYP2C19, and CYP3A4 at clinically relevant concentrations .
Mode of Action
Isoniazid, the parent compound of this compound, is a prodrug and must be activated by bacterial catalase . It is acetylated by N-acetyl transferase to N-acetylisoniazid; it is then biotransformed to isonicotinic acid and monoacetylhydrazine . Monoacetylhydrazine is associated with hepatotoxicity via the formation of a reactive intermediate metabolite when N-hydroxylated by the cytochrome P450 mixed oxidase system .
Biochemical Pathways
The biochemical pathways affected by isoniazid and its derivatives involve the inhibition of mycolic acid biosynthesis . Mycolic acids are unique components of the cell wall of mycobacteria and are essential for the survival of these organisms. The inhibition of mycolic acid biosynthesis leads to the weakening of the bacterial cell wall, making the bacteria more susceptible to the host’s immune response .
Pharmacokinetics
The pharmacokinetics of isoniazid and its derivatives involve metabolism by hepatic N-acetyltransferase (NAT) and cytochrome P450 2E1 (CYP2E1) to form hepatotoxins . This process selectively induces the expression of CYP2E1 . .
Result of Action
The result of the action of this compound, similar to isoniazid, is the inhibition of the growth of mycobacteria. Isoniazid is bactericidal when mycobacteria grow rapidly and bacteriostatic when they grow slowly . This effect is due to the disruption of mycolic acid biosynthesis, which weakens the bacterial cell wall and makes the bacteria more susceptible to the host’s immune response .
Action Environment
The action of this compound, like other drugs, can be influenced by various environmental factors. These factors can include the pH of the environment, the presence of other substances that can interact with the drug, and the temperature. For instance, the solubility of isonicotinic acid, a related compound, has been studied in various solvents , suggesting that the solubility and therefore the bioavailability and efficacy of this compound could also be influenced by the solvent or biological environment in which it is administered.
Properties
IUPAC Name |
3-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c15-8-9-1-3-10(4-2-9)12-7-14-6-5-11(12)13(16)17/h1-7,15H,8H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZFUZVWEBAEGAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CO)C2=C(C=CN=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00687113 |
Source
|
| Record name | 3-[4-(Hydroxymethyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00687113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261962-14-4 |
Source
|
| Record name | 4-Pyridinecarboxylic acid, 3-[4-(hydroxymethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261962-14-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-[4-(Hydroxymethyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00687113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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